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Silver carbonate is a pale yellow solid that begins decomposing at temperatures as low as 120 °C [1]. The

decomposition mechanism occurs in distinct stages involving different gases and products [2].

Thermal Decomposition Data

The following table summarizes key decomposition characteristics of silver carbonate (Ag₂CO₃) [1] [2].

Property Description / Value

Chemical Formula Ag₂CO₃

Appearance Pale yellow solid

Onset of Decomposition ~120 °C

| Major Decomposition Steps | 1. Release of CO₂ at ~200 °C. 2. Simultaneous release of CO₂ and O₂ at

~400 °C. | | Phase Transitions | Two endothermic peaks at ~189 °C and ~197 °C (in CO₂ atmosphere) with

no mass change. | | Final Decomposition Products | Silver metal (Ag), Carbon Dioxide (CO₂), and Oxygen

(O₂). |
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Q1: What are the primary safety concerns when working with silver carbonate? Silver carbonate is

sensitive to light, darkening upon exposure. Ingestion may lead to argyria, a condition characterized by

blue-gray skin discoloration. It also reacts with ammonia to form the highly explosive compound silver

fulminate [1].

Q2: How should I store silver carbonate to prevent premature decomposition? Store it in opaque

containers made of dark amber glass or plastic. Keep the container tightly sealed and in a dark, cool place to

protect it from light [1].

Q3: What is the proper method for disposing of silver carbonate waste? The compound can be

decomposed by adding a reducing agent like formaldehyde or ascorbic acid, which reduces it to metallic

silver. The resulting silver metal can be collected and recycled [1].

Experimental Workflow for Thermal Analysis

For researchers studying the decomposition process, the following diagram outlines a general experimental

workflow. The specific methods and conditions can be found in the research literature [2].
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Key Technical Notes

Decomposition is Multi-stage: The process is not a single event. The initial release of CO₂ is

followed by a second step where both CO₂ and O₂ are released [2].
Phase Transitions Occur: Before mass loss begins, the solid undergoes reversible phase

transitions, which appear as endothermic peaks in thermal analysis [2].
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Atmosphere Matters: Experiments are often conducted in a CO₂ flow to control the partial pressure

of CO₂ and better resolve the decomposition steps [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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